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Compound of Interest

Compound Name: 3-Chlorobiphenyl

CAS No.: 11104-28-2

Cat. No.: B165803

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction: 3-Chlorobiphenyl (PCB-2) is a monochlorinated biphenyl, one of 209 individual

polychlorinated biphenyl (PCB) congeners.[1] PCBs are a class of synthetic organic

compounds that were widely used in various industrial applications due to their chemical

stability, including as dielectric and coolant fluids in electrical equipment.[1] Although their

production has been banned in many countries due to their environmental persistence and

adverse health effects, understanding the physicochemical properties of individual congeners

like 3-Chlorobiphenyl is crucial for environmental fate modeling, toxicological studies, and the

development of remediation strategies. This guide provides a detailed overview of the core

physicochemical properties of 3-Chlorobiphenyl, the experimental protocols for their

determination, and a visualization of a typical experimental workflow.

Quantitative Physicochemical Data
The following table summarizes the key physicochemical properties of 3-Chlorobiphenyl.
These values are essential for predicting its behavior in various environmental and biological

systems.
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Property Value Source(s)

Molecular Formula C₁₂H₉Cl [2][3]

Molecular Weight 188.65 g/mol [3][4]

CAS Number 2051-61-8 [2]

Appearance
Oily liquid or solid, colorless to

light yellow
[1]

Melting Point 16 - 18 °C [1][2][3]

Boiling Point 284.5 - 285 °C [2][3][5]

Water Solubility
0.00363 mg/mL (3.63 mg/L) at

25°C
[1][3]

Vapor Pressure 0.01 mmHg at 25°C [3]

Log Octanol-Water Partition

Coefficient (Log Kow)
4.54 - 4.58 [2][3]

Density 1.1 ± 0.1 g/cm³ [3]

Flash Point 129.5 ± 8.6 °C [3]

Refractive Index 1.583 [3]

Experimental Protocols
The determination of the physicochemical properties of compounds like 3-Chlorobiphenyl
requires precise and standardized experimental methods. Below are detailed methodologies

for key experiments.

Determination of Water Solubility (Flask Method)
The flask method is a standard procedure for determining the water solubility of substances

and is suitable for compounds with solubilities above 10⁻² g/L.[6][7]

Principle: An excess amount of the test substance is equilibrated with water at a constant

temperature. The concentration of the substance in the aqueous phase is then determined by a
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suitable analytical method.

Methodology:

Preliminary Test: A preliminary test is conducted to approximate the solubility and determine

the appropriate amount of the test substance and the time required to reach equilibrium.[7][8]

Apparatus: A constant temperature water bath, flasks with stoppers, a centrifuge, and an

appropriate analytical instrument (e.g., Gas Chromatograph with an Electron Capture

Detector - GC-ECD).

Procedure:

An excess amount of 3-Chlorobiphenyl is added to a flask containing a known volume of

purified water.

The flask is sealed and agitated in a constant temperature bath (e.g., 25 °C) for a

sufficient period to allow equilibrium to be reached (typically 24-72 hours).[8]

After agitation, the mixture is allowed to stand to permit phase separation.[8]

The aqueous phase is then separated from the excess undissolved substance by

centrifugation or filtration.[6][8]

Analysis: The concentration of 3-Chlorobiphenyl in the clear aqueous supernatant is

quantified using a suitable analytical technique. Gas chromatography is often preferred due

to its specificity for individual PCB congeners.[2][9]

Data Reporting: The water solubility is reported as the average of at least three replicate

determinations.

Determination of Vapor Pressure (Knudsen Effusion
Method)
The Knudsen effusion method is suitable for measuring the low vapor pressures of substances

like PCBs.[10][11][12]
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Principle: The substance is placed in a sealed container (Knudsen cell) with a small orifice. In a

high vacuum, the substance effuses through the orifice at a rate proportional to its vapor

pressure. The mass loss over time is measured.

Methodology:

Apparatus: A Knudsen effusion cell, a high-vacuum system, a microbalance, and a

temperature-controlled chamber.

Procedure:

A known mass of 3-Chlorobiphenyl is placed into the Knudsen cell.

The cell is placed in a vacuum chamber and heated to a constant, controlled temperature.

The mass of the cell is measured at regular time intervals. The rate of mass loss due to

effusion is determined.

Calculation: The vapor pressure (P) is calculated using the Knudsen equation: P = (Δm/Δt) *

(1/A) * √(2πRT/M) where Δm/Δt is the rate of mass loss, A is the area of the orifice, R is the

ideal gas constant, T is the absolute temperature, and M is the molar mass of the substance.

Temperature Dependence: The experiment is repeated at several temperatures to determine

the vapor pressure as a function of temperature. This allows for the calculation of

thermodynamic parameters like the enthalpy of vaporization using the Clausius-Clapeyron

equation.[11][12]

Determination of Octanol-Water Partition Coefficient
(Kow) (Shake-Flask Method)
The shake-flask method is a widely used technique for determining the octanol-water partition

coefficient.[4][13]

Principle: The compound is dissolved in either water or n-octanol, and then the other solvent is

added. The two-phase system is shaken to facilitate partitioning of the compound between the

two immiscible liquids. After equilibrium is reached, the concentration of the compound in each

phase is measured.[4]
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Methodology:

Solvent Preparation: n-octanol and water are mutually saturated by stirring them together for

24 hours, followed by a separation period.

Procedure:

A solution of 3-Chlorobiphenyl is prepared in either water-saturated n-octanol or n-

octanol-saturated water.

A known volume of this solution is placed in a separatory funnel with a known volume of

the other solvent.

The funnel is shaken vigorously for a set period to ensure equilibrium is reached, and then

left to stand for the phases to separate.

Phase Separation and Analysis: The two phases are carefully separated. The concentration

of 3-Chlorobiphenyl in each phase is determined using an appropriate analytical method,

such as GC-ECD or UV-visible spectrophotometry.[13]

Calculation: The octanol-water partition coefficient (Kow) is calculated as the ratio of the

concentration of the substance in the n-octanol phase to its concentration in the aqueous

phase.[13] The result is typically reported as its logarithm (Log Kow).

Visualizations
The following diagram illustrates a generalized workflow for the experimental determination of a

physicochemical property, such as water solubility or the octanol-water partition coefficient.
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Caption: Generalized workflow for determining physicochemical properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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